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Compound of Interest

Compound Name: Vanadium triiodide

Cat. No.: B092258

Technical Guide: Safety and Handling of
Vanadium Triiodide

This document provides a comprehensive overview of the essential safety and handling
precautions for Vanadium Triiodide (VI3). It is intended for researchers, scientists, and
professionals in drug development and other laboratory settings who may work with this
compound. The guide outlines the material's hazards, necessary protective measures, and
emergency procedures to ensure safe laboratory operations.

Hazard Identification and Classification

Vanadium Triiodide is a corrosive, air-sensitive, and moisture-sensitive solid that poses
significant health risks upon exposure. It is classified as a corrosive solid and is extremely
destructive to tissues of the mucous membranes, upper respiratory tract, eyes, and skin.[1] The
primary hazards are associated with its reactivity and corrosive nature.

e GHS Hazard Statements:
o H314: Causes severe skin burns and eye damage.[2]
o H302: Harmful if swallowed.

o Key Reactivity Hazards:
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o Moisture and Water Reactivity: Vanadium Triiodide reacts with water, potentially violently.
[2] This necessitates handling in a dry environment.

o Air and Light Sensitivity: The compound is sensitive to air and light, requiring storage
under an inert atmosphere and in opaque containers.

o Thermal Decomposition: When heated, it can decompose to produce hazardous fumes,
including hydrogen iodide and vanadium oxides.

Safety and Physical Data

Quantitative data for Vanadium Triiodide is summarized below for quick reference.

Table 1: Physical and Chemical Properties

Property Value Source

Chemical Formula Vis [3]

Molecular Weight 431.66 g/mol [3]
Brown-black rhombohedral

Appearance [2]
crystals

CAS Number 15513-94-7 [1][3]

Density 3g/mLat?25°C [2]

| Sensitivity | Air, light, and moisture sensitive |[4] |

Table 2: GHS Hazard and Precautionary Codes
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Code Statement Source

Causes severe skin burns
H314 [2]
and eye damage

H302 Harmful if swallowed

Do not breathe
P260 dust/fume/gas/mist/ivapours/sp  [1][2]

ray

Wear protective
P280 gloves/protective clothing/eye [1112]

protection/face protection

IF SWALLOWED: Rinse
P301+P330+P331 mouth. Do NOT induce [1][2]

vomiting

IF ON SKIN (or hair): Take off
immediately all contaminated

P303+P361+P353 ) ) o [1][2]
clothing. Rinse skin with

water/shower

IF INHALED: Remove person
P304+P340 to fresh air and keep [1]

comfortable for breathing

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing

| P405 | Store locked up |[1][5] |

Experimental Handling and Storage Protocols

Due to its reactive nature, strict protocols must be followed when handling and storing
Vanadium Triiodide.
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Methodology for Safe Handling:
e Engineering Controls:

o All manipulations of Vanadium Triiodide must be performed in a controlled environment.
Use a certified chemical fume hood or a glove box with an inert atmosphere (e.g., argon or
nitrogen) to prevent contact with air and moisture.[4][5][6]

o Ensure that a safety shower and an eyewash station are readily accessible and in close
proximity to the workstation.[4]

o Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear chemical safety goggles that conform to OSHA's 29 CFR
1910.133 or European Standard EN166 regulations. A face shield should also be worn.[4]

[6]

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile) and a lab coat. Ensure
gloves are inspected before use and changed frequently.[4] Contaminated clothing must
be removed immediately and washed before reuse.[1]

o Respiratory Protection: For operations that may generate dust, use a NIOSH-approved
respirator with an appropriate particulate filter (e.g., N95 or P1).[5]

e Handling Procedure:

o

Before handling, ensure the work area is dry and free of water.

[¢]

Avoid the formation and inhalation of dust at all times.[4]

[¢]

When transferring the solid, use appropriate tools (e.g., spatulas) inside a fume hood or
glove box.

o

Do not eat, drink, or smoke in the area where the chemical is handled.

[e]

After handling, wash hands and any exposed skin thoroughly.[1]

Methodology for Safe Storage:

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b092258?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AA43377&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://employees.delta.edu/facilities/_safety-data-sheets/vanadium-chemicalbook.pdf
https://www.fishersci.com/store/msds?partNumber=AA22940&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA43377&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA43377&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA22940&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA43377&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.guidechem.com/msds/15513-94-7.html
https://employees.delta.edu/facilities/_safety-data-sheets/vanadium-chemicalbook.pdf
https://www.fishersci.com/store/msds?partNumber=AA43377&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.guidechem.com/msds/15513-94-7.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Container: Keep the compound in its original, tightly closed container.[4]

Atmosphere: Store under an inert, dry gas.[5]

Conditions: Store in a cool, dry, and well-ventilated area, away from incompatible materials
such as oxidizing agents.[5][6] The storage area should be locked.[1]

Protection: Protect the container from physical damage and exposure to light.
Emergency Response Protocols
Immediate and appropriate action is critical in the event of an emergency.
o Accidental Release/Spill:

o Evacuate personnel from the affected area.

o Ensure adequate ventilation.

o Wear full PPE, including respiratory protection.

o Prevent the spill from entering drains or waterways.

o Carefully sweep up the dry solid, avoiding dust generation.

o Place the spilled material into a suitable, labeled, and closed container for disposal.
 First-Aid Measures:

o General Advice: Move the victim from the exposure area. Consult a physician immediately
and show them the Safety Data Sheet (SDS).

o Inhalation: Remove the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration. Seek immediate medical attention.[1][6]

o Skin Contact: Immediately remove all contaminated clothing.[1] Rinse the affected skin
area with copious amounts of water for at least 15 minutes.[6] Seek immediate medical
attention.
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also
under the eyelids.[4] Remove contact lenses if present and easy to do. Seek immediate
medical attention.

o Ingestion: Do NOT induce vomiting.[1][4] Rinse the mouth with water. Never give anything
by mouth to an unconscious person. Seek immediate medical attention.

o Fire-Fighting Measures:

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-
resistant foam.[5]

o Specific Hazards: The substance is not flammable but may decompose upon heating to
produce toxic fumes of hydrogen iodide and vanadium oxides.

o Protective Equipment: Firefighters must wear a self-contained breathing apparatus
(SCBA) and full protective gear.

Safety Workflow Visualization

The following diagram illustrates the logical workflow for ensuring the safe handling of
Vanadium Triiodide from initial assessment to final disposal or emergency response.
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Logical workflow for the safe handling of Vanadium Triiodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b092258?utm_src=pdf-custom-synthesis
https://www.guidechem.com/msds/15513-94-7.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB2349026.htm
https://www.scbt.com/p/vanadium-iii-iodide-15513-94-7
https://www.fishersci.com/store/msds?partNumber=AA43377&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://employees.delta.edu/facilities/_safety-data-sheets/vanadium-chemicalbook.pdf
https://www.fishersci.com/store/msds?partNumber=AA22940&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b092258#basic-safety-and-handling-precautions-for-vanadium-triiodide
https://www.benchchem.com/product/b092258#basic-safety-and-handling-precautions-for-vanadium-triiodide
https://www.benchchem.com/product/b092258#basic-safety-and-handling-precautions-for-vanadium-triiodide
https://www.benchchem.com/product/b092258#basic-safety-and-handling-precautions-for-vanadium-triiodide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b092258?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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